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Compound of Interest

Compound Name: Trifluorooxovanadium

CAS No.: 13709-31-4

Cat. No.: B085676

Get Quote

This guide is intended for researchers, scientists, and drug development professionals who

work with Trifluorooxovanadium (VOF₃). It provides essential information for the safe

handling, storage, and use of this compound, along with troubleshooting advice for common

experimental challenges. The information herein is synthesized from authoritative safety data

sheets and chemical literature to ensure accuracy and promote a culture of safety in the

laboratory.

Critical Safety Information: At-a-Glance
Trifluorooxovanadium (VOF₃) is a highly reactive and corrosive solid that demands

meticulous handling. The following table summarizes its primary hazards.
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Hazard Classification Description GHS Pictograms

Acute Toxicity
Harmful if swallowed, in

contact with skin, or if inhaled.

GHS06: Toxic, GHS07:

Exclamation mark

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.
GHS05: Corrosive

Reactivity

Reacts with moisture and is

air-sensitive. Contact with

acids liberates very toxic gas.

[1]

Frequently Asked Questions (FAQs) for Safe
Handling and Storage
This section addresses common questions regarding the day-to-day safe handling and storage

of VOF₃.

Q1: What are the most critical storage conditions for Trifluorooxovanadium?

A1: Trifluorooxovanadium must be stored in a tightly sealed container in a dry, cool, and well-

ventilated area. It is crucial to keep it away from moisture and incompatible materials. The

storage area should be designated for corrosive materials.

Causality Insight: VOF₃ is highly sensitive to moisture.[1][2] Exposure to atmospheric moisture

can lead to hydrolysis, which can degrade the compound and potentially release hazardous

byproducts. A tightly sealed container and a dry storage environment are essential to maintain

the integrity of the compound and prevent unintended reactions.

Q2: What personal protective equipment (PPE) is mandatory when working with VOF₃?

A2: A comprehensive suite of PPE is required. This includes:

Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn

for additional protection.[1]
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Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) are essential.[1] Always

inspect gloves for any signs of degradation or perforation before use.

Body Protection: A lab coat or chemical-resistant apron should be worn.[1] In scenarios with

a higher risk of splashing, a chemical-resistant suit may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to avoid inhalation of dust or fumes.

Q3: How should I properly dispose of Trifluorooxovanadium waste?

A3: All VOF₃ waste, including empty containers and contaminated materials, must be treated

as hazardous waste.[1] It should be disposed of in a designated, sealed container and handled

by a licensed waste disposal company in accordance with local, state, and federal regulations.

Do not attempt to neutralize or dispose of it through standard laboratory drains.

Causality Insight: The reactivity of VOF₃ with water and other common laboratory chemicals

makes improper disposal a significant risk. Uncontrolled reactions can generate toxic gases

and heat, posing a danger to personnel and the environment.

Q4: What are the immediate first aid measures in case of exposure to VOF₃?

A4: Immediate and thorough action is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing all contaminated clothing.[3][4] Seek immediate medical

attention.[3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[3] Remove contact lenses if present and easy to do. Seek immediate

medical attention.

Inhalation: Move the individual to fresh air at once.[5] If breathing is difficult or has stopped,

provide artificial respiration.[5] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1] Seek immediate medical

attention.
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Causality Insight: VOF₃ is corrosive and can cause severe burns. The fluoride component can

also lead to systemic toxicity upon absorption.[6] Rapid and thorough decontamination is

essential to minimize local tissue damage and systemic effects.

Troubleshooting Guide for Experimental Use
This section provides guidance on how to address specific issues that may arise during

experiments involving VOF₃.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.drs.illinois.edu/site-documents/HFMedicalTreatmentGuide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Potential Cause(s) Recommended Action(s)

Unexpected Color Change of

Solid VOF₃

Exposure to moisture or air,

leading to hydrolysis or

oxidation.

1. Immediately cease the

experiment if the integrity of

the reagent is compromised. 2.

Handle the material in an inert

atmosphere (e.g., a glovebox)

to prevent further degradation.

3. If the material is to be

discarded, follow hazardous

waste disposal protocols.

Fuming or Gas Evolution Upon

Opening Container

Reaction with atmospheric

moisture.

1. Ensure the container is

opened in a well-ventilated

fume hood. 2. If significant

fuming occurs, carefully reseal

the container if safe to do so.

3. Evaluate the suitability of

the material for your

experiment, as it may be

partially decomposed.

Difficult to Handle/Clumpy

Solid

Absorption of moisture, leading

to the formation of hydrates or

hydrolysis products.

1. Handle the material in a

glovebox to minimize further

moisture exposure. 2. If the

material needs to be weighed

or transferred, use dry, inert

tools. 3. Consider if the partial

hydrolysis will impact the

outcome of your experiment.

Exothermic Reaction Upon

Solvation

Reaction with protic or wet

solvents.

1. Always add VOF₃ slowly

and in small portions to the

solvent with continuous stirring

and cooling. 2. Ensure that all

solvents are rigorously dried

before use. 3. Have an

appropriate cooling bath on

standby.
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Visualizing Safe Workflows
Experimental Setup Workflow
The following diagram outlines the essential steps for safely setting up an experiment involving

Trifluorooxovanadium.
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Preparation Phase

Handling and Reaction Phase

Cleanup and Disposal Phase

Review SDS for VOF₃

Don Appropriate PPE

Verify Fume Hood Functionality

Gather and Dry All Glassware and Solvents

Transfer VOF₃ Under Inert Atmosphere

Slowly Add VOF₃ to Reaction Vessel

Monitor Reaction for Exotherms or Gas Evolution

Carefully Quench Reaction

Segregate and Label Hazardous Waste

Decontaminate Glassware and Work Area

Dispose of Waste via Certified Channels

Click to download full resolution via product page

Caption: Workflow for safe experimental setup with VOF₃.
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Emergency Response Decision Tree
This diagram provides a clear decision-making path in the event of an incident involving

Trifluorooxovanadium.

Incident Occurs

Assess the Situation
Is it a spill or exposure?

Spill

Spill

Exposure

Exposure

Small, Contained Spill?

Yes

Large or Uncontrolled Spill

No

Type of Exposure?

Follow Spill Cleanup Protocol Evacuate Area and Alert EHS Skin/Eye Contact

Skin/Eye

Inhalation

Inhalation

Ingestion

Ingestion

Flush with Water for 15+ min Move to Fresh Air Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for VOF₃ emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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